molecular formula C13H22Cl2N2 B6174258 1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride CAS No. 2694057-59-3

1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride

Cat. No.: B6174258
CAS No.: 2694057-59-3
M. Wt: 277.2
InChI Key:
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Description

“1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride” is a chemical compound with a molecular formula of C14H23ClN2 . It’s a white to off-white solid . This compound can be used as organic synthesis intermediates and pharmaceutical intermediates, mainly used in laboratory research and development processes and chemical production processes .


Synthesis Analysis

The synthesis of this compound involves the addition of TiCl4 and NEt3 to toluene, followed by the addition of 1-benzyl-4-methyl-3-ketone piperidine at 35 ℃. The methylamine solution is then added to the reaction solution and reacted for 4 hours. After the reaction is complete, saturated salt water is added to wash the reaction mixture .


Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a cage-like structure similar to adamantane . The InChI code for this compound is InChI=1/C14H22N2.ClH/c1-12-8-9-16 (11-14 (12)15-2)10-13-6-4-3-5-7-13;/h3-7,12,14-15H,8-11H2,1-2H3;1H/t12-,14+;/s3 .


Physical and Chemical Properties Analysis

This compound has a molecular weight of 254.8 . It’s a solid at room temperature and has a melting point of 249-251℃ . The compound is slightly soluble in aqueous acid, DMSO (when heated and sonicated), and methanol .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it’s harmful if swallowed . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling . If swallowed, it’s advised to call a poison center or doctor if you feel unwell .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": ["Benzylamine", "3R-Piperidone", "Hydrochloric acid", "Sodium borohydride", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Diethyl ether"], "Reaction": ["1. Benzylamine is reacted with 3R-Piperidone in the presence of sodium borohydride and methanol to form 1-benzylpiperidin-3-ol.", "2. The resulting 1-benzylpiperidin-3-ol is then treated with hydrochloric acid to form 1-benzylpiperidin-3-yl chloride.", "3. The 1-benzylpiperidin-3-yl chloride is then reacted with sodium hydroxide and methanol to form 1-[(3R)-1-benzylpiperidin-3-yl]methanol.", "4. The 1-[(3R)-1-benzylpiperidin-3-yl]methanol is then treated with hydrochloric acid to form 1-[(3R)-1-benzylpiperidin-3-yl]methanamine dihydrochloride.", "5. The final product is isolated and purified using a combination of ethyl acetate and diethyl ether." ] }

CAS No.

2694057-59-3

Molecular Formula

C13H22Cl2N2

Molecular Weight

277.2

Purity

95

Origin of Product

United States

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